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Introduction

Recrystallization is a fundamental purification technique for solid organic compounds. This
process relies on the differential solubility of a compound and its impurities in a suitable solvent
at different temperatures. For benzoin, ethanol is an effective solvent because benzoin's
solubility in it increases significantly with temperature.[1] This characteristic allows for the
dissolution of crude benzoin in hot ethanol and its subsequent crystallization in a purified form
upon cooling, while impurities remain dissolved in the solvent.[1][2] The success of the
purification is often assessed by the narrowing of the melting point range of the recrystallized
material and its proximity to the literature value.[1]

Principles of Recrystallization

The selection of an appropriate solvent is critical for successful recrystallization. An ideal
solvent should:

o Dissolve the compound sparingly or not at all at room temperature but have a high solubility
at its boiling point.[1]

¢ Not react chemically with the compound to be purified.[1]

o Possess a relatively low boiling point for easy removal from the purified crystals.[1]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b3427251?utm_src=pdf-interest
https://www.benchchem.com/product/b3427251?utm_src=pdf-body
https://www.benchchem.com/product/b3427251?utm_src=pdf-body
https://digitalcommons.xula.edu/cgi/viewcontent.cgi?filename=4&article=1105&context=doc_cm&type=additional
https://www.benchchem.com/product/b3427251?utm_src=pdf-body
https://digitalcommons.xula.edu/cgi/viewcontent.cgi?filename=4&article=1105&context=doc_cm&type=additional
https://www.youtube.com/watch?v=VXckPJI_qmc
https://digitalcommons.xula.edu/cgi/viewcontent.cgi?filename=4&article=1105&context=doc_cm&type=additional
https://digitalcommons.xula.edu/cgi/viewcontent.cgi?filename=4&article=1105&context=doc_cm&type=additional
https://digitalcommons.xula.edu/cgi/viewcontent.cgi?filename=4&article=1105&context=doc_cm&type=additional
https://digitalcommons.xula.edu/cgi/viewcontent.cgi?filename=4&article=1105&context=doc_cm&type=additional
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

» Dissolve impurities well at all temperatures or not at all.

Ethanol is a suitable solvent for the recrystallization of benzoin as it meets these criteria,
exhibiting a significant difference in benzoin's solubility between its boiling point and cooler
temperatures.[1]

Quantitative Data

The efficiency of recrystallization is dependent on the solubility of the compound in the chosen
solvent at various temperatures. The following table summarizes the solubility of benzoin in
ethanol at different temperatures.

Temperature (°C) Solubility of Benzoin ( g/100 mL Ethanol)
20 0.86[1]

70 9.0[1]

78 12.8[1]

The percent recovery of the purified compound can be calculated to assess the efficiency of the
recrystallization process. In one documented experiment, the recrystallization of 1.0122 g of
impure benzoin using 95% ethanol yielded 1.0051 g of purified crystals.[3]

Parameter Value
Initial Mass of Impure Benzoin 1.0122 g[3]
Mass of Recovered Pure Benzoin 1.0051 g[3]
Calculated Percent Recovery 99.3%
Measured Melting Point 139°C[3]

Note: Percent recovery is calculated as: (mass of pure compound / mass of impure compound)
x 100.
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Experimental Protocol: Recrystallization of Crude
Benzoin from Ethanol

This protocol details the steps for the purification of crude benzoin by recrystallization from
ethanol.

Materials and Equipment

e Crude Benzoin

» 95% Ethanol

e Erlenmeyer flasks

e Hot plate

e Boiling chips or stir bar[1][4]

e Watch glass

e Buchner funnel and filter flask[4]
« Filter paper

e Spatula

e Glass stirring rod

Ice bath

Procedure

 Dissolution:
o Weigh the crude benzoin and place it into an Erlenmeyer flask.[5][6]

o Add a minimal amount of 95% ethanol, approximately 8 mL per gram of crude benzoin,
and a boiling chip to the flask.[5]
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o Gently heat the mixture on a hot plate until the ethanol begins to boil.[2][4]

o Continuously add small portions of hot ethanol to the boiling mixture until all the benzoin
has just dissolved.[2][4] Avoid adding an excess of solvent to maximize the yield of
recrystallized product.[1]

e Hot Filtration (Optional):

o If insoluble impurities are present after dissolution, perform a hot gravity filtration. This step
is not always necessary.[5]

o Crystallization:

o Once all the benzoin has dissolved, remove the flask from the hot plate and cover it with a
watch glass.

o Allow the solution to cool slowly and undisturbed to room temperature. Slow cooling
promotes the formation of larger, purer crystals.[6][7]

o After the solution has reached room temperature, place the flask in an ice bath for at least
15-20 minutes to maximize crystal formation.[4][7]

« Isolation of Crystals:
o Set up a Buchner funnel with filter paper and a filter flask for vacuum filtration.
o Wet the filter paper with a small amount of cold ethanol to ensure it is sealed to the funnel.
o Turn on the vacuum and pour the cold crystal mixture into the Buchner funnel.

o Wash the crystals with a minimal amount of ice-cold ethanol to remove any remaining
soluble impurities.[5]

o Continue to draw air through the crystals for several minutes to aid in drying.

e Drying and Analysis:
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o Carefully remove the filter paper with the crystals from the funnel and place it on a watch
glass.

o Allow the crystals to air dry completely. The crystals can be left overnight to ensure all the
solvent has evaporated.[7]

o Once dry, weigh the purified benzoin to calculate the percent recovery.

o Determine the melting point of the recrystallized benzoin to assess its purity. Pure
benzoin has a melting point of approximately 135-137°C.

Experimental Workflow Diagram
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Workflow for Recrystallization of Benzoin

Start: Crude Benzoin

1. Dissolution
Weigh crude benzoin.
Add minimal hot 95% ethanol.
Heat to dissolve.

2. Hot Filtration (Optional)

. . ", No insoluble impurities
Remove insoluble impurities.

3. Crystallization
Cool solution slowly to room temperature.
Cool further in an ice bath.

i

4. |solation
Vacuum filter crystals.
Wash with ice-cold ethanol.

i

5. Drying
Air dry the crystals on a watch glass.

;

6. Analysis
Weigh pure crystals (calculate % recovery).
Determine melting point.

End: Pure Benzoin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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